Cas no 1803581-89-6 (3,5-dimethyl-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 3,5-dimethyl-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 1803581-89-6
• MDL: MFCD28145294
• CID: 4616009
• PubChem ID: 91654411
• Update Time: 2025-05-25

3,5-dimethyl-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,5-dimethyl-1,2,3,6-tetrahydropyridine hydrochloride

• MDL： MFCD28145294

Additional information on 3,5-dimethyl-1,2,3,6-tetrahydropyridine hydrochloride

Compound CAS No. 1803581-89-6: 3,5-Dimethyl-1,2,3,6-Tetrahydropyridine Hydrochloride

The compound with CAS No. 1803581-89-6, commonly referred to as 3,5-Dimethyl-1,2,3,6-Tetrahydropyridine Hydrochloride, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of tetrahydropyridines, which are known for their diverse applications in drug discovery and development. The tetrahydropyridine scaffold is particularly interesting due to its structural versatility and potential for bioactivity.

Recent studies have highlighted the importance of 3,5-Dimethyl-1,2,3,6-Tetrahydropyridine Hydrochloride in various therapeutic areas. For instance, research has shown that this compound exhibits promising anti-inflammatory properties. A study published in the *Journal of Medicinal Chemistry* demonstrated that the compound can effectively inhibit key inflammatory pathways without causing significant cytotoxicity. This makes it a potential candidate for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory effects, 3,5-Dimethyl-1,2,3,6-Tetrahydropyridine Hydrochloride has also been investigated for its neuroprotective properties. Researchers at the University of California have reported that this compound can protect neurons from oxidative stress-induced damage. The study suggests that the compound's ability to scavenge free radicals contributes to its neuroprotective effects. These findings have opened new avenues for exploring its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 3,5-Dimethyl-1,2,3,6-Tetrahydropyridine Hydrochloride involves a multi-step process that includes the formation of the tetrahydropyridine ring followed by alkylation and hydrochlorination steps. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For example, a paper in *Green Chemistry* described the use of palladium catalysts to achieve higher yields with reduced solvent usage.

Another area of interest is the pharmacokinetic profile of 3,5-Dimethyl-1,2,3,6-Tetrahydropyridine Hydrochloride. Studies conducted by pharmaceutical researchers have shown that the compound has favorable absorption characteristics when administered orally. Its bioavailability is significantly enhanced when formulated with specific excipients that improve solubility and permeability across biological membranes.

The structural modifications of tetrahydropyridines have been a focal point for medicinal chemists aiming to optimize bioactivity and pharmacokinetics. For instance, substituting methyl groups at positions 3 and 5 in the tetrahydropyridine ring has been shown to enhance both stability and potency. This modification strategy has been validated through extensive in vitro and in vivo experiments.

Furthermore, computational modeling techniques have played a crucial role in understanding the molecular interactions of 3,5-Dimethyl-1,2,3,Tetrahydropyridine Hydrochloride with biological targets.Docking studies using software like AutoDock have provided insights into how this compound binds to key proteins involved in inflammation and neurodegeneration.These computational approaches have significantly accelerated drug discovery efforts by predicting potential leads with high accuracy.

Looking ahead,the future prospects for CAS No. 1803581-89-6 are promising given its demonstrated bioactivity and favorable pharmacokinetic properties.Currently,potential applications include anti-inflammatory drugs,nootropic agents,and treatments for neurodegenerative disorders.Additional research is underway to explore its efficacy in other therapeutic areas,such as cardiovascular diseases.

In conclusion,CAS No. 1803581-89-6,or 3,DIMETHYL-,TETRAHYDRopyidine hydrochloride,represents a valuable molecule with significant potential in drug development.Recent advancements in synthesis techniques,bioactivity studies,and computational modeling underscore its importance as a lead compound for future therapeutics.As research continues,the full extent of its applications will likely be realized,further solidifying its role in modern pharmacology.